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Compound of Interest

Compound Name: 3-Octyn-2-one
CAS No.: 1119-58-0
Cat. No.: B15837982
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following handling and storage procedures for 3-Octyn-2-one (CAS No. 1119-
58-0) are based on available chemical data and general laboratory safety principles. A
comprehensive Safety Data Sheet (SDS) with complete hazard information is not readily
available. Therefore, users must conduct a thorough risk assessment before handling this
compound and treat it as a substance with unknown potential hazards.

Chemical and Physical Properties

3-Octyn-2-one is a chemical compound with the molecular formula C8H120.[1] The following
table summarizes its key physical and chemical properties.
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Property Value Source

Molecular Weight 124.18 g/mol [1]

Molecular Formula C8H120 [1]

CAS Number 1119-58-0 [1]
Acetylbutylacetylene,

Synonyms Butyl(acetyl)acetylene, Oct-3- [1]
yn-2-one

Topological Polar Surface Area  17.1 A2 [1]

Rotatable Bond Count 2 [1]

Heavy Atom Count 9 [1]

Safety and Hazard Information

Detailed hazard information for 3-Octyn-2-one is limited. While no specific GHS classification
is available, it is prudent to handle this compound with care, assuming it may be flammable,
and an irritant to the skin and eyes.

Personal Protective Equipment (PPE)

Due to the lack of comprehensive safety data, a conservative approach to personal protection
IS recommended.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

) Chemically resistant gloves (e.qg., nitrile rubber).
Hand Protection _
Inspect gloves prior to use.

Skin and Body Protection Laboratory coat.

) ) Use in a well-ventilated area. If inhalation risk is
Respiratory Protection ] )
high, use a NIOSH-approved respirator.
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Handling and Storage Protocols
Handling Procedures

» Engineering Controls: Handle 3-Octyn-2-one in a well-ventilated area, preferably within a
chemical fume hood.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist.
Wash hands thoroughly after handling.

e Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.

Storage Procedures

» Container: Keep the container tightly closed.
» Storage Conditions: Store in a cool, dry, and well-ventilated place.

e Incompatible Materials: While specific incompatibilities are not documented, avoid storing
with strong oxidizing agents, strong acids, and strong bases.

Experimental Protocols
Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Evacuate personnel to safe areas. Use
personal protective equipment.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Absorb with inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.

First-Aid Measures
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Exposure Route First-Aid Protocol

) Move the person into fresh air. If not breathing,
Inhalation ) e o o
give artificial respiration. Consult a physician.[2]

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[2]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

e Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if
necessary.[2]

Logical Workflow for Handling and Storage
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Preparation Emergency Procedures

Conduct Risk Assessment
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Caption: Safe Handling and Storage Workflow for 3-Octyn-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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